Cas no 142374-01-4 (L-Tyrosine,N-(butylsulfonyl)-, methyl ester)

• Product Name: L-Tyrosine,N-(butylsulfonyl)-, methyl ester
• CAS No: 142374-01-4
• MF: C₁₄H₂₁NO₅S
• MW: 315.385243177414
• CID: 101126
• PubChem ID: 11012509
• Update Time: 2025-06-08

L-Tyrosine,N-(butylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,N-(butylsulfonyl)-, methyl ester
• methyl (2S)-2-(butylsulfonylamino)-3-(4-hydroxyphenyl)propanoate
• Methyl 2-(butylsulfonamido)-3-(4-hydroxyphenyl)propanoate
• METHYL N-BUTYLSULFONYL-L-P-HYDROXYPHENYLALANINE
• (s)-2-(butane-1-sulfonylamino)-3-(4-hydroxy-phenyl)-propionic acid methyl ester
• (S)-methyl 2-(butylsulfonamido)-3-(4-hydroxyphenyl)propanoate
• N-(n-Butylsulfonyl)-L-tyrosine methyl ester
• DTXSID30451905
• (s)-2-(butane-1-sulfonylamino)-3-(4-hydroxyphenyl)propionic acid methyl ester
• J-007645
• METHYL (2S)-2-(BUTANE-1-SULFONAMIDO)-3-(4-HYDROXYPHENYL)PROPANOATE
• 142374-01-4
• AKOS025312471
• SCHEMBL7279566
• AC-23912
• MethylN-butylsulfonyl-L-p-hydroxyphenylalanine

• MDL： MFCD07784108
• Inchi： 1S/C14H21NO5S/c1-3-4-9-21(18,19)15-13(14(17)20-2)10-11-5-7-12(16)8-6-11/h5-8,13,15-16H,3-4,9-10H2,1-2H3/t13-/m0/s1
• InChI Key： OVZMVOAGMUTQIB-ZDUSSCGKSA-N
• SMILES： S(CCCC)(N[C@H](C(=O)OC)CC1C=CC(=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 315.11400
• Monoisotopic Mass: 315.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.244
• PSA: 101.08000
• LogP: 2.66750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Tyrosine,N-(butylsulfonyl)-, methyl ester

Professional Introduction to L-Tyrosine, N-(butylsulfonyl)-, methyl ester (CAS No. 142374-01-4)

L-Tyrosine, N-(butylsulfonyl)-, methyl ester, a compound with the chemical identifier CAS No. 142374-01-4, is a specialized derivative of the naturally occurring amino acid L-tyrosine. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological applications. The introduction of a butylsulfonyl group and a methyl ester moiety into the tyrosine backbone introduces novel functionalities that may influence its reactivity, solubility, and interaction with biological targets.

The synthesis of L-Tyrosine, N-(butylsulfonyl)-, methyl ester involves a series of well-defined chemical transformations that highlight the importance of precision in organic synthesis. The process typically begins with the selective sulfonylation of L-tyrosine, followed by esterification to introduce the methyl ester group. These steps require careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as chromatography and spectroscopic methods are employed to isolate and characterize the final product.

Recent research has explored the pharmacological potential of derivatives of L-tyrosine due to their ability to modulate various biological pathways. The butylsulfonyl group in L-Tyrosine, N-(butylsulfonyl)-, methyl ester may enhance its binding affinity to certain enzymes or receptors, making it a valuable scaffold for drug discovery. Studies have indicated that this compound may exhibit properties relevant to neuroprotective and antioxidant mechanisms, which are areas of active investigation in medicinal chemistry.

In vitro studies have begun to unravel the mechanistic aspects of L-Tyrosine, N-(butylsulfonyl)-, methyl ester. Researchers have observed that this compound can interact with enzymes involved in neurotransmitter synthesis, potentially influencing levels of dopamine and norepinephrine. Such interactions could have implications for treating neurological disorders where these neurotransmitters play a critical role. Additionally, the compound's ability to cross the blood-brain barrier has been a point of interest, as it may facilitate targeted delivery to central nervous system tissues.

The structural features of L-Tyrosine, N-(butylsulfonyl)-, methyl ester also make it a promising candidate for developing novel therapeutic agents. The presence of both hydrophilic and hydrophobic regions in its molecule allows for versatile interactions with biological systems. This amphiphilic nature could be exploited in designing drugs that require specific solubility profiles for optimal pharmacokinetic behavior. Furthermore, modifications to this scaffold may lead to compounds with enhanced efficacy or reduced side effects.

Advances in computational chemistry have enabled more efficient screening processes for potential drug candidates like L-Tyrosine, N-(butylsulfonyl)-, methyl ester. Molecular modeling techniques predict how this compound might bind to target proteins based on its three-dimensional structure. These predictions are crucial for guiding experimental efforts and reducing the time required to identify promising leads. Collaborative efforts between experimentalists and computational chemists are streamlining the drug discovery pipeline.

The role of L-tyrosine derivatives in modulating immune responses has also been explored recently. Research suggests that compounds like L-Tyrosine, N-(butylsulfonyl)-, methyl ester may influence pathways associated with inflammation and immune cell function. This opens up possibilities for developing treatments targeting autoimmune diseases or enhancing immune surveillance against pathogens. Preclinical studies are underway to evaluate these effects further and determine the therapeutic potential.

The synthetic methodologies used for producing L-Tyrosine, N-(butylsulfonyl)-, methyl ester are continuously being refined to improve scalability and cost-effectiveness. Industrial applications often require large quantities of high-purity compounds for clinical trials and commercial production. Innovations in synthetic routes aim to meet these demands while maintaining stringent quality control standards. Such advancements are essential for translating laboratory discoveries into viable therapeutic options.

The future direction of research on L-Tyrosine, N-(butylsulfonyl)-, methyl ester is likely to focus on expanding its applications across multiple therapeutic areas. Investigating its interactions with various biological targets will provide insights into its potential uses in treating metabolic disorders, neurodegenerative diseases, and other conditions where tyrosine metabolism plays a role. Collaborative projects involving academia and industry will be crucial in driving these investigations forward.